3-{4-[(Trifluoromethyl)sulfanyl]phenyl}prop-2-enoic acid

• CAS No.: 21101-67-7
• Molecular Formula: C10H7F3O2S
• Molecular Weight: 248.22 g/mol
• IUPAC Name: 3-[4-(trifluoromethylsulfanyl)phenyl]prop-2-enoic acid
• InChI: InChI=1S/C10H7F3O2S/c11-10(12,13)16-8-4-1-7(2-5-8)3-6-9(14)15/h1-6H,(H,14,15)
• InChI Key: UNRRBIKDFCHNDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)O)SC(F)(F)F

Description

This compound is a type of organic molecule with the IUPAC name (2E)-3-{4-[(Trifluoromethyl)sulfanyl]phenyl}prop-2-enoic acid. It has a molecular weight of 248.23.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H7F3O2S/c11-10(12,13)16-8-4-1-7(2-5-8)3-6-9(14)15/h1-6H,(H,14,15)/b6-3+. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

A mixture of 5.42 g (26.3 mmol) 4-trifluoromethylsulfanyl-benzaldehyde, 3.12 g (30.0 mmol) malonic acid, 0.26 g (3.0 mmol) piperidine and 12.0 ml pyridine was kept at reflux temperature until carbon dioxide development ceased (5 h). The reaction mixture was poured into a solution of 50 ml ice water and 15 ml 6N HCl. The precipitate was isolated, washed with water, then with n-heptane and dried at 50° C. Yield: 5.9 g (85%) 3-(4-Trifluoromethylsulfanyl-phenyl)-acrylic acid.